Cas no 2034508-83-1 (5-methyl-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide)

5-Methyl-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide is a heterocyclic compound featuring a pyrazine-imidazole core linked to a 1,2-oxazole carboxamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor or bioactive scaffold due to its fused aromatic systems and hydrogen-bonding capabilities. The pyrazine and imidazole groups enhance binding affinity, while the oxazole carboxamide contributes to metabolic stability. Its well-defined molecular architecture allows for precise interactions with biological targets, making it a candidate for drug discovery applications. The compound’s synthetic versatility further supports derivatization for structure-activity relationship studies.
5-methyl-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide structure
2034508-83-1 structure
Product Name:5-methyl-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
CAS No:2034508-83-1
MF:C14H14N6O2
MW:298.299961566925
CID:5336885
Update Time:2025-05-24

5-methyl-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)isoxazole-3-carboxamide
    • 5-methyl-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide
    • 5-methyl-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
    • Inchi: 1S/C14H14N6O2/c1-10-8-11(19-22-10)14(21)18-5-7-20-6-4-17-13(20)12-9-15-2-3-16-12/h2-4,6,8-9H,5,7H2,1H3,(H,18,21)
    • InChI Key: YKUVGEMJICBXPH-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C(NCCN2C=CN=C2C2C=NC=CN=2)=O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 382
  • XLogP3: -0.3
  • Topological Polar Surface Area: 98.7

5-methyl-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide Pricemore >>

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Additional information on 5-methyl-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide

5-Methyl-N-{2-[2-(Pyrazin-2-Yl)-1H-Imidazol-1-Yl]Ethyl}-1,2-Oxazole-3-Carboxamide: A Comprehensive Overview

The compound 5-methyl-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide, identified by the CAS number 2034508-83-1, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which combines several heterocyclic rings and functional groups, making it a subject of interest for researchers exploring novel chemical entities for therapeutic applications.

The molecular structure of this compound is composed of three primary components: the oxazole ring, the imidazole ring, and the pyrazine ring. These heterocycles are interconnected through a series of carbon chains and functional groups, including a methyl group and a carboxamide moiety. The presence of these rings contributes to the compound's unique electronic properties and its ability to engage in various chemical interactions, such as hydrogen bonding and π–π stacking.

Recent studies have highlighted the potential of this compound in drug discovery. Its structure suggests that it may act as a ligand for various protein targets, including kinases and G-protein coupled receptors (GPCRs). For instance, research published in 2023 demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, making them promising candidates for anti-cancer therapies. The ability of this compound to modulate cellular signaling pathways underscores its potential as a lead molecule in medicinal chemistry.

In addition to its therapeutic applications, this compound has also been explored for its role in materials science. Its heterocyclic framework makes it a potential candidate for use in organic electronics, particularly in the development of new semiconducting materials. Studies have shown that the compound's electronic properties can be fine-tuned by modifying its substituents, offering opportunities for the creation of novel materials with tailored functionalities.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the oxazole ring through cyclization reactions and the subsequent coupling of the imidazole and pyrazine moieties. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better control over stereochemistry during the synthesis process.

From an environmental perspective, this compound has been subjected to toxicity studies to assess its safety profile. Initial findings suggest that it exhibits low toxicity in vitro, with minimal effects on cellular viability at concentrations relevant to therapeutic use. However, further studies are required to fully understand its long-term effects on biological systems.

In conclusion, 5-methyl-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide represents a fascinating example of modern chemical innovation. Its complex structure and diverse functional groups make it a versatile molecule with applications spanning drug discovery, materials science, and beyond. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.

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